Cas no 34797-69-8 (N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide)

• Product Name: N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide
• CAS No: 34797-69-8
• MF: C₁₀H₉ClN₂O₄
• MW: 256.642461538315
• MDL: MFCD00071560
• CID: 89101
• PubChem ID: 2828238
• Update Time: 2025-06-11

N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide Chemical and Physical Properties

Names and Identifiers

• N-(4-Chloro-2-nitrophenyl)-3-oxobutanamide
• P-chloro-o-nitroaceoacetyl aniline
• AAPCONA
• P-Chloro-O-Nitro Acetoacetanilide
• N-(4-chloro-2-nitrophenyl)-3-oxo-Butanamide
• N-(4-CHLORO-2-NITRO-PHENYL)-3-OXO-BUTYRAMIDE
• 4'-Chlor-2'-nitro-acetoacetanilid
• 4-Chloro-2-nitroacetoacetanilide
• Acetessigsaeure-(4-chlor-2-nitro-anilid)
• Acetoacet-4-chlor-2-nitroanilid
• acetoacetic acid-(4-chloro-2-nitro-anilide)
• Butanamide,N-(4-chloro-2-nitrophenyl)-3-oxo
• N-ACETOACETYL 4-CHLORO-2-NITRO ANILINE
• Butanamide,N-(4-chloro-2-nitrophenyl)-3-oxo-
• SR-01000195914-1
• AB00073977-01
• KLMIREBDPKVUQJ-UHFFFAOYSA-N
• UPCMLD0ENAT0512-4593:001
• MFCD00071560
• AS-11827
• SCHEMBL9652287
• AKOS001044855
• SR-01000195914
• J-523045
• AE-848/07520003
• 34797-69-8
• CS-0275783
• N-{4-chloro-2-nitrophenyl}-3-oxobutanamide
• CBDivE_000975
• P-CHLORO-O-NITROACETOACETANILIDE
• DTXSID00385182
• Z56871571
• FT-0712846
• A874860
• 1-(3,4,5-TRIMETHOXYPHENYL)-PIPERAZINEHYDROCHLORIDE
• N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide

• MDL： MFCD00071560
• Inchi： 1S/C10H9ClN2O4/c1-6(14)4-10(15)12-8-3-2-7(11)5-9(8)13(16)17/h2-3,5H,4H2,1H3,(H,12,15)
• InChI Key： KLMIREBDPKVUQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)[N+](=O)[O-])NC(CC(C)=O)=O

Computed Properties

• Exact Mass: 256.02500
• Monoisotopic Mass: 256.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.454
• Melting Point: 95-101°C
• Boiling Point: 458.3 °C at 760 mmHg
• Flash Point: 231 °C
• PSA: 91.99000
• LogP: 2.76200

N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide

Professional Introduction to N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide (CAS No. 34797-69-8)

N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide, identified by its Chemical Abstracts Service Number (CAS No.) 34797-69-8, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of both chloro and nitro substituents on the aromatic ring, coupled with the amide functionality, makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The structural motif of N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide is particularly intriguing from a chemical perspective. The chloro group at the para position relative to the nitro group enhances electrophilic aromatic substitution reactions, making it a valuable precursor in organic synthesis. Additionally, the nitro group introduces a strong electron-withdrawing effect, which can influence the reactivity and electronic properties of the aromatic ring. These features make it an attractive candidate for further derivatization and functionalization.

In recent years, there has been growing interest in developing novel compounds with potential therapeutic applications. N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide has been explored as a building block in the synthesis of various bioactive molecules. For instance, its amide group can be readily modified to introduce different pharmacophores, leading to compounds with enhanced binding affinity and selectivity towards specific biological targets. This flexibility has made it a valuable tool in drug discovery programs.

The pharmaceutical industry has been particularly keen on exploring derivatives of N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide due to its potential in modulating biological pathways associated with inflammation, pain, and neurodegenerative diseases. Researchers have reported promising results in preclinical studies where analogs of this compound have demonstrated significant activity in animal models. These findings have spurred further investigation into optimizing its structure-activity relationships (SAR) to develop more effective therapeutic agents.

The synthesis of N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the nitration of 4-chlorobenzene, followed by esterification and subsequent hydrolysis to yield the desired amide derivative. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to introduce additional functional groups and enhance the complexity of the molecule.

The electronic properties of N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide have been thoroughly investigated using computational methods. Density functional theory (DFT) calculations have revealed that the presence of both chloro and nitro groups significantly affects the electron density distribution across the aromatic ring. This information is crucial for understanding its reactivity and for designing derivatives with tailored properties. Such computational studies provide insights that are not easily obtainable through experimental methods alone.

In addition to its pharmaceutical applications, N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide has shown potential in materials science research. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have been found to exhibit enhanced catalytic activity in various organic transformations, making them valuable tools in industrial processes.

The environmental impact of N-(4-Chloro-2-nitro-phenyl)-3-oxo-butyramide) has also been a subject of interest. Studies have examined its degradation pathways under different environmental conditions, providing insights into its persistence and potential ecological effects. Understanding these aspects is crucial for ensuring that its use does not lead to unintended environmental consequences.

The future prospects for N-(4-Chloro-2-nitro-phenyl-3-oxo-butyramide) are promising, with ongoing research focusing on expanding its applications across multiple disciplines. Advances in synthetic chemistry and computational methods are expected to further enhance our ability to manipulate its structure and properties for various uses. As a result, this compound is likely to remain a cornerstone in both academic research and industrial development.